1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one

• IUPAC Name: 1-[[2-(4-fluorophenyl)-5-phenyl-1,2,4-triazol-3-yl]methyl]azepan-2-one
• InChI: InChI=1S/C21H21FN4O/c22-17-10-12-18(13-11-17)26-19(15-25-14-6-2-5-9-20(25)27)23-21(24-26)16-7-3-1-4-8-16/h1,3-4,7-8,10-13H,2,5-6,9,14-15H2
• InChI Key: DGBDPEGLDYFLTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CC2=NC(=NN2C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C21H21FN4O
• Molecular Weight: 364.4 g/mol

Description

1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one, also known as FPhPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one is not fully understood, but it is believed to act as a selective inhibitor of cyclin-dependent kinase 5 (CDK5), a protein kinase involved in various cellular processes such as neuronal development and apoptosis. By inhibiting CDK5, 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one may have therapeutic effects in various diseases.
Biochemical and physiological effects:
1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one has been shown to have various biochemical and physiological effects, including anti-inflammatory, neuroprotective, and anticancer properties. In animal studies, 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one has been shown to improve cognitive function, reduce inflammation, and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one is its high selectivity for CDK5, which makes it a useful tool for studying the role of CDK5 in various cellular processes. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one. One area of interest is the development of 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one-based drugs for the treatment of various diseases. Another area of interest is the study of 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one's effects on other cellular processes beyond CDK5 inhibition. Additionally, further research is needed to fully understand the mechanism of action of 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one and its potential applications in various fields.

Synthesis Methods

The synthesis of 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one involves the reaction of 1-azepan-2-one with 4-fluorobenzaldehyde and 1-phenyl-1H-1,2,4-triazole-3-amine in the presence of a catalyst. The resulting compound is then purified through recrystallization to obtain 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one in high yield and purity.

Scientific Research Applications

1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one has shown promising results in various scientific research applications, including medicinal chemistry, neuropharmacology, and cancer research. In medicinal chemistry, 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one has been used as a scaffold for the development of new drugs targeting various diseases. In neuropharmacology, 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one has been shown to have potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. In cancer research, 1-{[1-(4-fluorophenyl)-3-phenyl-1H-1,2,4-triazol-5-yl]methyl}azepan-2-one has been studied for its potential as a chemotherapeutic agent.